Cas no 16734-98-8 (4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid)

4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid structure
16734-98-8 structure
Product Name:4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid
CAS No:16734-98-8
MF:C14H12O4S
MW:276.307682991028
MDL:MFCD06802567
CID:98830
PubChem ID:20100108
Update Time:2025-04-18

4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylsulfonyl)-
    • 4-(4-METHANESULFONYLPHENYL)BENZOIC ACID
    • 4'-Methanesulfonyl-biphenyl-4-carboxylic acid
    • 4'-(methanesulphonyl)biphenyl-4-carboxylic acid
    • 4'-(Methylsulfonyl)[1,1'-biphenyl]-4-carboxylic acid
    • 4'-Methylsulfonyl-biphenyl-4-carbonsaeure
    • ACMC-1BVD2
    • ANW-22283
    • CTK0G9513
    • SureCN2349058
    • 4-(4-Methylsulfonylphenyl)benzoic acid
    • 4'-(Methanesulfonyl)[1,1'-biphenyl]-4-carboxylic acid
    • 4'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylicacid
    • CS-0208173
    • BB 0223684
    • AM807793
    • BS-21692
    • MFCD06802567
    • 16734-98-8
    • A849047
    • QSBUYGJDNKPSAR-UHFFFAOYSA-N
    • DTXSID20602489
    • SCHEMBL2349058
    • AKOS004118868
    • [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylsulfonyl)-
    • 4'-METHANESULFONYL-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
    • 4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid
    • MDL: MFCD06802567
    • Inchi: 1S/C14H12O4S/c1-19(17,18)13-8-6-11(7-9-13)10-2-4-12(5-3-10)14(15)16/h2-9H,1H3,(H,15,16)
    • InChI Key: QSBUYGJDNKPSAR-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 276.04566
  • Monoisotopic Mass: 276.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 519.1±50.0 °C at 760 mmHg
  • Flash Point: 267.7±30.1 °C
  • PSA: 71.44
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid Security Information

4'-(Methylsulfonyl)1,1'-Biphenyl-4-Carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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